Cas no 69926-59-6 (1,2-Butanediol,4-(6-amino-9H-purin-9-yl)-, (S)- (9CI))

• Product Name: 1,2-Butanediol,4-(6-amino-9H-purin-9-yl)-, (S)- (9CI)
• CAS No: 69926-59-6
• MF: C₉H₁₃N₅O₂
• MW: 223.231820821762
• CID: 512679
• PubChem ID: 129674
• Update Time: 2025-04-19

1,2-Butanediol,4-(6-amino-9H-purin-9-yl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Butanediol,4-(6-amino-9H-purin-9-yl)-, (S)- (9CI)
• (2S)-4-(6-aminopurin-9-yl)butane-1,2-diol
• 9-(3,4-dihydroxybutyl)adenine
• 1,2-Butanediol, 4-(6-amino-9H-purin-9-yl)-, (S)-
• 9-Dhbad
• (S)-4-(6-Amino-9H-purin-9-yl)-1,2-butanediol
• 69926-59-6
• 9-[(S)-3,4-Dihydroxybutyl]adenine
• DTXSID20990191
• SCHEMBL5965418
• (s)-9-(3,4-dihydroxybutyl)-adenine
• 4-(6-amino-9H-purin-9-yl)butane-1,2-diol
• CHEMBL3250907

• Inchi： 1S/C9H13N5O2/c10-8-7-9(12-4-11-8)14(5-13-7)2-1-6(16)3-15/h4-6,15-16H,1-3H2,(H2,10,11,12)/t6-/m0/s1
• InChI Key： SJTGBHCHRMNUPZ-LURJTMIESA-N
• SMILES： O[C@H](CO)CCN1C=NC2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 223.10709
• Monoisotopic Mass: 223.106925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.63
• Boiling Point: 567.3°C at 760 mmHg
• Flash Point: 296.9°C
• Refractive Index: 1.748
• PSA: 110.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines